Cas no 1804343-40-5 (4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804343-40-5
• MF: C₈H₃F₆NO₄
• MW: 291.104143381119
• CID: 4832828
• Update Time: 2025-05-24

4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F6NO4/c9-7(10,11)3-1-2(16)4(6(17)18)5(15-3)19-8(12,13)14/h1H,(H,15,16)(H,17,18)
• InChI Key： UWEIDYSRCOSWJB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C(=O)O)=C(N1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Analysis of 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804343-40-5)

The compound 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804343-40-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its enhanced bioactivity and metabolic stability. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry. The presence of trifluoromethyl groups in 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. This compound is also being explored for its potential in agrochemicals, where its stability under environmental conditions makes it a candidate for next-generation pesticides.

The synthesis of CAS No. 1804343-40-5 involves multi-step organic reactions, including halogenation and carboxylation, to introduce the trifluoromethoxy and carboxylic acid functionalities. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure compliance with regulatory standards, making it suitable for preclinical studies.

One of the trending topics in chemical research is the role of fluorinated compounds in addressing antibiotic resistance. 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid is being investigated for its antimicrobial properties, with preliminary studies suggesting activity against resistant bacterial strains. This aligns with the growing focus on sustainable chemistry and the search for eco-friendly alternatives in pharmaceuticals.

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 1804343-40-5. Innovations in continuous flow chemistry and catalytic processes are being explored to optimize its production. Additionally, its compatibility with green chemistry principles, such as reduced solvent usage and energy efficiency, positions it as a viable candidate for large-scale manufacturing.

In summary, 4-Hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylic acid represents a promising avenue for research and development. Its applications span from drug discovery to agrochemical innovation, reflecting the broader trends in fluorine chemistry. As scientific advancements continue, this compound is likely to play a pivotal role in addressing contemporary challenges in health and agriculture.